4-[(2-bromo-4-methylphenyl)hydrazinylidene]cyclohexa-2,5-dien-1-one

• Molecular Formula: C13H11BrN2O
• Molecular Weight: 291.14 g/mol
• IUPAC Name: 4-[(2-bromo-4-methylphenyl)hydrazinylidene]cyclohexa-2,5-dien-1-one
• InChI: InChI=1S/C13H11BrN2O/c1-9-2-7-13(12(14)8-9)16-15-10-3-5-11(17)6-4-10/h2-8,16H,1H3
• InChI Key: LVUKUZOEBBDRNW-UHFFFAOYSA-N
• Isomeric SMILES: CC1=CC(=C(C=C1)NN=C2C=CC(=O)C=C2)Br

Description

4-[(2-bromo-4-methylphenyl)hydrazinylidene]cyclohexa-2,5-dien-1-one is a chemical compound with potential applications in scientific research. It is a hydrazone derivative of 2,5-cyclohexadien-1-one, and its synthesis method involves the reaction of 2-bromo-4-methylbenzaldehyde with cyclohexane-1,3-dione in the presence of hydrazine hydrate.

Mechanism of Action

The mechanism of action of 4-[(2-bromo-4-methylphenyl)hydrazinylidene]cyclohexa-2,5-dien-1-one is not fully understood. However, it has been suggested that the compound may exert its anti-inflammatory and anti-cancer effects by modulating the expression of various genes involved in these processes.
Biochemical and Physiological Effects
4-[(2-bromo-4-methylphenyl)hydrazinylidene]cyclohexa-2,5-dien-1-one has been shown to exhibit anti-inflammatory and anti-cancer effects. It has been reported to inhibit the growth of human cervical cancer cells by inducing apoptosis. It has also been shown to inhibit the production of pro-inflammatory cytokines in lipopolysaccharide-stimulated macrophages.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[(2-bromo-4-methylphenyl)hydrazinylidene]cyclohexa-2,5-dien-1-one in lab experiments is its potential anti-inflammatory and anti-cancer properties. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 4-[(2-bromo-4-methylphenyl)hydrazinylidene]cyclohexa-2,5-dien-1-one. One possible direction is to investigate its potential as a therapeutic agent for the treatment of cancer and inflammatory diseases. Another direction is to further elucidate its mechanism of action and identify the genes and pathways that are involved. Additionally, future research could focus on improving the synthesis method to make the compound more readily available for scientific research.

Synthesis Methods

The synthesis of 4-[(2-bromo-4-methylphenyl)hydrazinylidene]cyclohexa-2,5-dien-1-one involves the reaction of 2-bromo-4-methylbenzaldehyde with cyclohexane-1,3-dione in the presence of hydrazine hydrate. The reaction takes place in ethanol and involves the formation of a yellow solid which is then filtered and recrystallized from ethanol to yield the final product.

Scientific Research Applications

4-[(2-bromo-4-methylphenyl)hydrazinylidene]cyclohexa-2,5-dien-1-one has potential applications in scientific research. It has been reported to exhibit anti-inflammatory and anti-cancer activities. In one study, the compound was found to inhibit the growth of human cervical cancer cells by inducing apoptosis. It has also been shown to inhibit the production of pro-inflammatory cytokines in lipopolysaccharide-stimulated macrophages.